Cas no 1804367-17-6 (5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1804367-17-6
• MF: C₈H₃F₆NO₃
• MW: 275.104743242264
• CID: 4814726
• Update Time: 2025-06-08

5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H3F6NO3/c9-7(10,11)5-3(2-16)6(15-1-4(5)17)18-8(12,13)14/h1-2,17H
• InChI Key： VPAFVAAKHIPFQJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1C=O)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4

Additional information on 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

Introduction to 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804367-17-6)

5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde, identified by its CAS number 1804367-17-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorinated substituents and a formyl group at the 3-position of the pyridine ring endows it with unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde include a hydroxyl group at the 5-position, a trifluoromethoxy group at the 2-position, and a trifluoromethyl group at the 4-position. These substituents contribute to its high lipophilicity and electronic distribution, which are critical factors in determining its interaction with biological targets. The formyl group (aldehyde functionality) at the 3-position serves as a versatile handle for further chemical modifications, enabling the construction of more complex molecular architectures through condensation reactions, nucleophilic additions, or oxidation processes.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms into aromatic rings can lead to significant changes in electronic properties, such as electron-withdrawing effects and resonance stabilization, which can modulate the reactivity and selectivity of drug candidates. For instance, trifluoromethyl groups are frequently incorporated into pharmaceuticals to increase their bioavailability and resistance to enzymatic degradation.

The 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde compound has found applications in the development of novel therapeutic agents targeting various diseases. Its unique structural motif makes it a promising building block for designing small-molecule inhibitors or agonists for enzymes and receptors involved in metabolic disorders, inflammatory pathways, and oncogenesis. Researchers have leveraged its reactive aldehyde group to synthesize peptidomimetics and other macrocyclic compounds that mimic natural bioactive peptides while exhibiting improved pharmacological properties.

One notable area where this compound has been explored is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in cancerous cells. By modifying the 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde scaffold, scientists have been able to develop potent inhibitors that selectively target specific kinases without affecting others. These inhibitors have shown promise in preclinical studies for their ability to disrupt aberrant signaling cascades that drive tumor growth and progression.

Another emerging application of this compound is in the field of antiviral drug discovery. The structural features of 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde allow it to interact with viral proteases and polymerases, inhibiting their activity and thereby preventing viral replication. Recent studies have demonstrated its efficacy against certain RNA viruses by forming stable adducts with critical residues within viral enzymes. This has opened up new avenues for developing antiviral agents with improved efficacy and reduced resistance profiles.

The synthesis of 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to introduce the desired fluorinated substituents. The formyl group is often introduced via Vilsmeier-Haack formylation or oxidation of an alcohol precursor. The hydroxyl group can be retained from an initial starting material or introduced post-synthetically via hydroborationoxidation or direct hydration techniques.

The purity and quality of 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde are critical for its application in pharmaceutical research. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and assess its purity. Impurity profiling is also essential to ensure that no harmful byproducts are present that could interfere with biological assays or subsequent synthetic steps.

In conclusion, 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804367-17-6) is a versatile intermediate with significant potential in drug discovery and development. Its unique structural features, including multiple fluorinated substituents and an aldehyde functionality, make it a valuable tool for constructing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, compounds like this are expected to play an increasingly important role in the next generation of pharmaceutical innovations.